Cas no 851185-63-2 (5-nitro-3-(2-propen-1-yl)-1H-Indole)

• Product Name: 5-nitro-3-(2-propen-1-yl)-1H-Indole
• CAS No: 851185-63-2
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1118945
• PubChem ID: 86046937
• Update Time: 2025-04-20

5-nitro-3-(2-propen-1-yl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 5-nitro-3-(2-propen-1-yl)-1H-Indole
• MFCD29071026
• 3-Allyl-5-nitro-1H-indole
• 851185-63-2
• SY339074

• Inchi： 1S/C11H10N2O2/c1-2-3-8-7-12-11-5-4-9(13(14)15)6-10(8)11/h2,4-7,12H,1,3H2
• InChI Key： HZJAUJHDTPRXFJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C(CC=C)=CN2)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.6Ų